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Compound of Interest

Compound Name:
1-(Bromomethyl)-4-fluoro-2-

methoxybenzene

Cat. No.: B1287055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, safety and handling information, and a representative synthesis protocol for 1-
(Bromomethyl)-4-fluoro-2-methoxybenzene. This compound is a valuable building block in

medicinal chemistry and materials science, offering a versatile scaffold for the introduction of a

fluorinated and methoxylated phenyl ring into more complex molecules.

Chemical Identity and Physical Properties
1-(Bromomethyl)-4-fluoro-2-methoxybenzene, with the CAS number 886498-51-7, is a

halogenated aromatic ether.[1] The presence of the reactive bromomethyl group makes it a

useful alkylating agent in organic synthesis.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 1-(Bromomethyl)-4-fluoro-2-methoxybenzene

CAS Number 886498-51-7[1]

Molecular Formula C₈H₈BrFO[1]

Molecular Weight 219.05 g/mol [1]

Canonical SMILES COC1=CC(F)=CC=C1CBr[1]

Table 2: Physicochemical Properties

Property Value Source(s)

Physical State
Crystalline solid or clear

solution
[2][3]

Boiling Point
220.4 °C at 760 mmHg or 252

°C
[2][3]

Density 1.488 g/cm³ [2][3]

Flash Point 105.3 °C [3]

Solubility Soluble in organic solvents. [4]

Refractive Index 1.531 [3]

Note: Discrepancies exist in the reported boiling point, which may be due to different

experimental conditions or purities.

Hazard Identification and Safety Information
1-(Bromomethyl)-4-fluoro-2-methoxybenzene is classified as a hazardous chemical. It is

crucial to handle this compound with appropriate personal protective equipment in a well-

ventilated area, preferably within a chemical fume hood.

Table 3: GHS Hazard Classification
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Hazard Class Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation,

Category 1B

Danger

H314: Causes severe

skin burns and eye

damage.[5]

Serious Eye

Damage/Eye Irritation,

Category 1

Danger
H318: Causes serious

eye damage.

This information is based on data for closely related isomers and should be treated as

indicative of the potential hazards.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[6]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention

immediately.[6]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[6]

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. If victim is

fully conscious, give a cupful of water.[7]

Handling and Storage
Handling: Do not breathe dust, fume, gas, mist, vapors, or spray.[1] Wash hands thoroughly

after handling.[6] Use only in a well-ventilated area.[6]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[6]

Keep container tightly closed.[6] It is recommended to store under an inert atmosphere.[2]

Experimental Protocols
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Representative Synthesis: Radical Bromination of 4-
Fluoro-2-methoxytoluene
The following is a representative experimental methodology for the synthesis of benzylic

bromides, adapted from the synthesis of a closely related isomer, 1-(Bromomethyl)-2-fluoro-4-

methoxybenzene.[8] This free-radical bromination of the corresponding toluene precursor is a

common and effective method.

Reaction Scheme:

Reactants

Conditions

Products

NBS, AIBN, CCl4, Reflux

N-Bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN)

CCl4 (or safer alternative)

Heat (Reflux)

Succinimide

Click to download full resolution via product page

Caption: Synthesis of 1-(Bromomethyl)-4-fluoro-2-methoxybenzene.
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Materials:

4-Fluoro-2-methoxytoluene

N-Bromosuccinimide (NBS), recrystallized

Azobisisobutyronitrile (AIBN) or other radical initiator

Carbon tetrachloride (CCl₄) or a safer alternative solvent (e.g., cyclohexane)

Saturated sodium bicarbonate solution

Water

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, dissolve 4-fluoro-2-methoxytoluene (1.0 equivalent) in the chosen solvent.

Addition of Reagents: Add N-Bromosuccinimide (1.05 equivalents) and a catalytic amount of

AIBN (approximately 0.02 equivalents) to the solution.

Reaction: Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen). Monitor the

reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The

reaction is typically complete within 1-4 hours.[8]

Work-up:

Once the starting material is consumed, cool the reaction mixture to room temperature.

Filter the mixture to remove the solid succinimide byproduct and wash the solid with a

small amount of the solvent.

Combine the filtrates and transfer to a separatory funnel.
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Wash the organic layer sequentially with saturated sodium bicarbonate solution, water,

and brine.[8]

Purification:

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.

Further purification can be achieved by column chromatography or distillation under

reduced pressure.

Logical Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of 1-
(Bromomethyl)-4-fluoro-2-methoxybenzene in a laboratory setting.
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Start

Assess Hazards
(SDS, Literature)

Don Personal Protective Equipment (PPE)
- Safety goggles

- Lab coat
- Chemical-resistant gloves

Work in a Ventilated Fume Hood

Weighing and Transfer

Perform Reaction

Spill?

Follow Spill Cleanup Protocol

Yes

Dispose of Waste in Designated
Hazardous Waste Container

No

Decontaminate Work Area and Glassware

Remove PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Safe handling workflow for 1-(Bromomethyl)-4-fluoro-2-methoxybenzene.
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Toxicological Information
Currently, there is no specific quantitative toxicological data, such as LD50 or LC50 values,

available for 1-(Bromomethyl)-4-fluoro-2-methoxybenzene. However, based on the hazard

classifications of this compound and its isomers, it is known to be corrosive and can cause

severe skin burns and eye damage.[5] Inhalation may cause respiratory tract irritation.[9] The

toxicological properties have not been fully investigated, and it is recommended to handle this

chemical with extreme care, assuming high toxicity.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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